Cas no 79899-02-8 (2-methyl-6-(1-methylethyl)-Imidazo[1,5-a]pyrimidin-4(1H)-one)

• Product name: 2-methyl-6-(1-methylethyl)-Imidazo[1,5-a]pyrimidin-4(1H)-one
• CAS No: 79899-02-8
• MF: C₁₀H₁₃N₃O
• MW: 191.22972
• CID: 531493
• PubChem ID: 13015244

2-methyl-6-(1-methylethyl)-Imidazo[1,5-a]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(1-methylethyl)-Imidazo[1,5-a]pyrimidin-4(1H)-one
• 2-methyl-6-propan-2-yl-1H-imidazo[1,5-a]pyrimidin-4-one
• 2-Methyl-6-(propan-2-yl)imidazo[1,5-a]pyrimidin-4(1H)-one
• 79899-02-8
• 6-Isopropyl-2-methylimidazo[1,5-a]pyrimidin-4(1H)-one
• DTXSID50515235

• Inchi： InChI=1S/C10H13N3O/c1-6(2)10-11-5-8-12-7(3)4-9(14)13(8)10/h4-6,12H,1-3H3
• InChI Key： RPHFWQMNKTZEPF-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)N2C(=CN=C2C(C)C)N1

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.9Ų